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Compound of Interest

Compound Name: Ethyl 4-chloro-6-methylnicotinate

Cat. No.: B12050712

Get Quote

For researchers and drug development professionals, handling highly functionalized

heterocyclic building blocks requires moving beyond generic safety data sheets (SDS). To

ensure both laboratory safety and experimental integrity, one must understand the fundamental

chemical reactivity driving a compound's hazard profile. This guide provides an in-depth,

mechanistically grounded operational plan for handling Ethyl 4-chloro-6-methylnicotinate.

Executive Summary & Chemical Identity
Before designing a handling protocol, it is critical to establish the quantitative and regulatory

parameters of the substance.
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Property Value

Chemical Name Ethyl 4-chloro-6-methylnicotinate

CAS Number 1142188-94-0[1]

Molecular Formula C9H10ClNO2[2]

Molecular Weight 199.63 g/mol [2]

Physical State Solid (Powder)

GHS Hazard Statements

H302 (Harmful if swallowed), H315 (Skin

irritation), H319 (Eye irritation), H335

(Respiratory irritation)[1]

Transport Hazard Class
Class 6.1 (Toxic Solid, Organic, n.o.s.), UN

2811, Packing Group III

Mechanistic Causality of Hazards (The "Why")
Ethyl 4-chloro-6-methylnicotinate is not merely a generic irritant; its hazard profile is a direct

consequence of its molecular architecture. The compound is highly reactive due to the extreme

electrophilicity of the 4-chloro position on the pyridine ring.

The pyridine nitrogen exerts a strong inductive (-I) and mesomeric (-M) effect, withdrawing

electron density from the aromatic system[3]. This electron deficiency is further exacerbated by

the electron-withdrawing ethyl ester group at position 3. Consequently, the carbon at position 4

is highly susceptible to Nucleophilic Aromatic Substitution (SNAr)[3],[4].

When exposed to biological tissues, nucleophiles such as the thiol groups (-SH) in cysteine or

primary amines (-NH2) in lysine residues of skin and mucous membrane proteins can easily

attack this position. This attack displaces the chloride ion via a Meisenheimer complex

intermediate, leading to rapid, irreversible covalent modification of biological

macromolecules[3]. This covalent binding is the direct mechanistic cause of its severe skin

irritation (H315), serious eye irritation (H319), and systemic toxicity upon ingestion (H302)[1].

Furthermore, as a fine powder, it poses a significant inhalation hazard (H335), requiring strict

respiratory and particulate barrier protection,[1].
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Personal Protective Equipment (PPE) Matrix
Understanding the SNAr reactivity dictates a stringent, barrier-focused PPE strategy to prevent

any nucleophilic attack on the user's biological tissues.

Body Part Recommended PPE
Mechanistic/Logistical
Justification

Hands
Double-gloving: Outer Nitrile (≥

5 mil), Inner standard Nitrile.

Nitrile provides an excellent

barrier against fine organic

powders. Double-gloving

allows the safe, immediate

removal of a contaminated

outer layer without exposing

the skin to the highly

electrophilic SNAr-active

compound.

Eyes/Face

Snug-fitting chemical splash

goggles. Add a face shield if

handling >10g.

Prevents airborne dust ingress.

The ocular mucosa is rich in

nucleophilic proteins; contact

will cause rapid covalent

binding and severe irritation

(H319).

Body

Tyvek® disposable lab coat or

chemically resistant apron over

a standard cotton coat.

Woven cotton fabrics can trap

fine powders, leading to

chronic dermal exposure. A

non-woven or impermeable

outer layer prevents particulate

accumulation.

Respiratory

N95/P100 particulate

respirator (if outside a closed

system) or handle strictly

inside a certified Chemical

Fume Hood.

The solid powder easily

aerosolizes. Inhalation leads to

direct reaction with respiratory

mucosa (H335). A fume hood

with 80-100 fpm face velocity

provides the primary

engineering control.
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Operational Handling Protocols
To ensure a self-validating system of safety, the following step-by-step methodology must be

used for weighing and transferring the compound.
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Storage Retrieval
(2-8°C, Argon/N2)

Don Advanced PPE
(Double Nitrile, N95/P100)

Transfer to
Chemical Fume Hood

Weighing
(Anti-static tools)

Dissolution/Reaction
(Closed System)

Spill Event?

If dispersed

Segregate as
Class 6.1 Toxic Waste

Wet Wipe & Alk. Decon
(Do NOT dry sweep)

Yes

Routine Decontamination
& Doff PPE

No

Click to download full resolution via product page

Safe handling, weighing, and disposal workflow for Ethyl 4-chloro-6-methylnicotinate.
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Protocol: Safe Weighing and Transfer
Preparation: Ensure the chemical fume hood is operational (face velocity 80-100 fpm). Lay

down a disposable, static-dissipative bench pad to capture any micro-spills.

De-static Protocol: Pass the sealed chemical container and anti-static weighing boats

through an anti-static ionizer. Causality: Fine powders of chlorinated pyridines are highly

prone to electrostatic dispersion. Neutralizing the charge prevents the powder from "jumping"

and aerosolizing, thereby mitigating the inhalation risk.

Weighing: Use a clean micro-spatula to transfer the solid into a tared, anti-static weigh boat.

Keep the fume hood sash as low as ergonomically possible to maximize containment.

Transfer & Dissolution: If transferring to a reaction vessel (e.g., a round-bottom flask), use a

wide-stem powder funnel. To ensure quantitative transfer and eliminate residual dust, rinse

the weigh boat and funnel with the intended reaction solvent (e.g., anhydrous DMF or

DMSO) directly into the flask. Causality: Immediate dissolution traps the volatile/particulate

compound in the liquid phase, drastically reducing airborne exposure risks while validating

that 100% of the weighed material has entered the reaction.

Decontamination: Wipe the spatula and analytical balance with a laboratory wipe dampened

with a 5% sodium bicarbonate solution, followed by 70% ethanol.

Spill Management & Disposal Plan
In the event of a spill, standard sweeping protocols are dangerous and must be avoided.

Protocol: Spill Management and Chemical Neutralization
Isolation: Immediately evacuate personnel from the immediate vicinity. Do not attempt to dry

sweep the powder, as the mechanical action will aerosolize the toxic solid.

Containment: Cover the spilled powder with damp, absorbent laboratory pads. Use a mild

alkaline solution (e.g., 5% NaHCO3) to dampen the pads. Causality: Dampening prevents

aerosolization. The mild alkali promotes the slow, controlled hydrolysis of the reactive 4-

chloro group, neutralizing its electrophilic hazard before disposal.
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Collection: Carefully fold the pads inward, trapping the dampened powder. Place the

contaminated pads into a sealable, compatible hazardous waste container.

Secondary Cleaning: Wipe the spill area with a fresh pad soaked in the alkaline solution,

followed by a final wipe with soap and water to remove any residual salts.

Disposal: Label the container clearly as "Class 6.1 Toxic Solid Waste - Pyridine Derivative"

and route to Environmental Health and Safety (EHS) for high-temperature incineration.

References
1. Ethyl 4-chloro-6-methylnicotinate | ChemScene | Chemikart, chemikart.com, 2.[1]

CAS:1142188-94-0, 4-氯-6-甲基吡啶-3-羧酸乙酯 - 毕得医药, bidepharm.com, 3.[3] How can

nucleophilic substitution happen at the sp²-hybridised carbon of 4-chloropyridine?,

stackexchange.com, 4.[4] Synthesis of 4-substituted azopyridine-functionalized Ni(II)-

porphyrins as molecular spin switches - PMC, nih.gov, 5.[2] CAS:1142188-94-0, 4-氯-6-

甲基吡啶-3-羧酸乙酯 - 毕得医药, bidepharm.com,

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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